N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C28H26N6O3S2/c1-17-12-13-19(14-18(17)2)26(36)29-15-24-32-33-28(34(24)21-9-5-6-10-22(21)37-3)38-16-25(35)31-27-30-20-8-4-7-11-23(20)39-27/h4-14H,15-16H2,1-3H3,(H,29,36)(H,30,31,35)
• InChI Key: NJKKRBXFLFKMQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3OC)SCC(=O)NC4=NC5=CC=CC=C5S4)C
• Molecular Formula: C28H26N6O3S2
• Molecular Weight: 558.7 g/mol

Description

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C28H26N6O3S2 and its molecular weight is 558.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3,4-dimethylbenzamide and its derivatives have been studied for their synthesis and biological activities. Uma et al. (2017) synthesized similar compounds and found that derivatives with chlorine substituents were more toxic to bacteria, particularly those with methoxy groups (Uma, Rajanna, Unnisa, & Saiprakash, 2017).

Antimicrobial and Anti-Lipase Activities

Microwave-promoted synthesis of 1,2,4-triazole derivatives, starting from similar compounds, has been explored by Özil et al. (2015). These compounds showed antimicrobial, anti-lipase, and antiurease activities, suggesting their potential in medical applications (Özil, Bodur, Ülker, & Kahveci, 2015).

Corrosion Inhibition

Derivatives of N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3,4-dimethylbenzamide have been investigated for their corrosion inhibition properties. Hu et al. (2016) synthesized benzothiazole derivatives and found them effective against steel corrosion in acidic environments (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Anticancer Activity

The anticancer activity of 4-thiazolidinones containing the benzothiazole moiety, similar to the compound , was evaluated by Havrylyuk et al. (2010). They found that certain derivatives showed significant anticancer activity against various cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).